Cas no 53512-63-3 (5,6-seco-5-oxo-cholestan-6-oic acid)

5,6-seco-5-oxo-cholestan-6-oic acid structure
53512-63-3 structure
Product Name:5,6-seco-5-oxo-cholestan-6-oic acid
CAS No:53512-63-3
MF:C27H46O3
MW:418.652348995209
CID:2072222
Update Time:2025-03-25

5,6-seco-5-oxo-cholestan-6-oic acid Chemical and Physical Properties

Names and Identifiers

    • 5,6-seco-5-oxo-cholestan-6-oic acid
    • 5-oxo-5,6-seco-cholestan-6-oic acid
    • 5-Oxo-5,6-seco-cholestan-6-saeure
    • 5-Oxo-5,6-seco-cholestansaeure-(6)
    • 5-Oxo-5.6-seco-cholestansaeure-(6)
    • (10α)-1-Oxo-5,6-secocholestan-6-oic acid
    • 1H-Indene-4-acetic acid, 1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-5-[(1R)-1-methyl-2-oxocyclohexyl]-, (1R,3aS,4S,5S,7aR)-
    • Inchi: 1S/C27H46O3/c1-18(2)9-8-10-19(3)21-12-13-22-20(17-25(29)30)23(14-16-26(21,22)4)27(5)15-7-6-11-24(27)28/h18-23H,6-17H2,1-5H3,(H,29,30)/t19-,20+,21-,22+,23+,26-,27-/m1/s1
    • InChI Key: QOKGFICMPVDWTL-VHHOZFFRSA-N
    • SMILES: [C@@H]1([C@H](C)CCCC(C)C)[C@]2(C)[C@]([H])([C@H](CC(O)=O)[C@@H]([C@@]3(C)CCCCC3=O)CC2)CC1
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